Cas no 1315346-83-8 (Ethyl 4-(dimethylamino)-8-methoxy-6-methylquinoline-3-carboxylate)

• Product Name: Ethyl 4-(dimethylamino)-8-methoxy-6-methylquinoline-3-carboxylate
• CAS No: 1315346-83-8
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5060273
• Update Time: 2025-11-06

Ethyl 4-(dimethylamino)-8-methoxy-6-methylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(dimethylamino)-8-methoxy-6-methylquinoline-3-carboxylate
• Ethyl 4-(dimethylamino)-8-methoxy-6-methylquinoline-3-carboxylate

• Inchi： 1S/C16H20N2O3/c1-6-21-16(19)12-9-17-14-11(15(12)18(3)4)7-10(2)8-13(14)20-5/h7-9H,6H2,1-5H3
• InChI Key： PMSFIIKKRQFGTR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC2C1=NC=C(C(=O)OCC)C=2N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• XLogP3: 2.9
• Topological Polar Surface Area: 51.7

Additional information on Ethyl 4-(dimethylamino)-8-methoxy-6-methylquinoline-3-carboxylate

Ethyl 4-(dimethylamino)-8-methoxy-6-methylquinoline-3-carboxylate: A Comprehensive Overview

Ethyl 4-(dimethylamino)-8-methoxy-6-methylquinoline-3-carboxylate, also known by its CAS number 1315346-83-8, is a complex organic compound with significant potential in various fields of research and application. This compound belongs to the quinoline derivative family, which has been extensively studied for its diverse biological activities and chemical properties. The structure of this compound is characterized by a quinoline ring system with specific substituents: a dimethylamino group at position 4, a methoxy group at position 8, a methyl group at position 6, and an ethyl ester group at position 3. These substituents contribute to its unique chemical and biological properties.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery and development. Ethyl 4-(dimethylamino)-8-methoxy-6-methylquinoline-3-carboxylate has shown promising results in various pharmacological assays, particularly in the context of anti-inflammatory and anti-cancer activities. Researchers have demonstrated that the presence of the dimethylamino group enhances the compound's ability to inhibit inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its anti-cancer potential. Studies have shown that Ethyl 4-(dimethylamino)-8-methoxy-6-methylquinoline-3-carboxylate can induce apoptosis in cancer cells by modulating key signaling pathways. The methoxy group at position 8 plays a crucial role in enhancing the compound's bioavailability and stability, which are critical factors for its therapeutic efficacy.

The synthesis of Ethyl 4-(dimethylamino)-8-methoxy-6-methylquinoline-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more feasible for large-scale production. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has enabled precise characterization of the compound, ensuring its structural integrity.

Furthermore, Ethyl 4-(dimethylamino)-8-methoxy-6-methylquinoline-3-carboxylate has been explored for its potential in agrochemical applications. Studies have shown that this compound exhibits potent insecticidal activity against various agricultural pests, making it a promising candidate for developing eco-friendly pesticides. The methyl group at position 6 contributes to the compound's lipophilicity, enhancing its ability to penetrate insect cuticles and disrupt essential physiological processes.

Recent advancements in computational chemistry have also provided valuable insights into the molecular mechanisms underlying the biological activities of this compound. Molecular docking studies have revealed that Ethyl 4-(dimethylamino)-8-methoxy-6-methylquinoline-3-carboxylate interacts with key protein targets involved in inflammation and cancer progression. These findings have paved the way for further optimization of the compound to enhance its therapeutic potential.

In conclusion, Ethyl 4-(dimethylamino)-8-methoxy-6-methylquinoline-3-carboxylate is a versatile compound with a wide range of applications in medicine, agriculture, and other fields. Its unique structure and biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound holds great promise for addressing some of the most pressing challenges in modern science.